Cas no 36622-33-0 (Benzeneacetonitrile,3,4,5-trimethoxy-a-(1-methylethyl)-)

• Product Name: Benzeneacetonitrile,3,4,5-trimethoxy-a-(1-methylethyl)-
• CAS No: 36622-33-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 311557
• PubChem ID: 4661574
• Update Time: 2025-04-19

Benzeneacetonitrile,3,4,5-trimethoxy-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3,4,5-trimethoxy-a-(1-methylethyl)-
• 3-METHYL-2-(3,4,5-TRIMETHOXYPHENYL)BUTANENITRILE
• 2-(3,4,5-trimethoxyphenyl)-2-isopropylacetonitrile
• 2-(3,4,5-Trimethoxyphenyl)-3-methylbutyronitrile
• EINECS 253-134-9
• SCHEMBL9039805
• 3,4,5-Trimethoxy-alpha-(1-methylethyl)phenylacetonitrile
• NS00057481
• BATQRRPXKXQYAX-UHFFFAOYSA-N
• W-106601
• 3-methyl-2-(3,4,5-trimethoxyphenyl)butyronitrile
• AKOS015924577
• DTXSID80957886
• 36622-33-0

• Inchi： 1S/C14H19NO3/c1-9(2)11(8-15)10-6-12(16-3)14(18-5)13(7-10)17-4/h6-7,9,11H,1-5H3
• InChI Key： BATQRRPXKXQYAX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C#N)C(C)C)OC)OC

Computed Properties

• Exact Mass: 249.13600
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 357.9°Cat760mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.496
• PSA: 51.48000
• LogP: 2.97558